Cas no 2248173-02-4 ((2S)-2-(1-Methylcyclopentyl)propanoic acid)

• Product Name: (2S)-2-(1-Methylcyclopentyl)propanoic acid
• CAS No: 2248173-02-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6577490
• PubChem ID: 137939761
• Update Time: 2025-05-19

(2S)-2-(1-Methylcyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505913
• 2248173-02-4
• (2S)-2-(1-Methylcyclopentyl)propanoic acid

• Inchi： 1S/C9H16O2/c1-7(8(10)11)9(2)5-3-4-6-9/h7H,3-6H2,1-2H3,(H,10,11)/t7-/m1/s1
• InChI Key： ULQBLBHTDDFRTJ-SSDOTTSWSA-N
• SMILES： OC([C@@H](C)C1(C)CCCC1)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2-(1-Methylcyclopentyl)propanoic acid

Recent Advances in the Study of (2S)-2-(1-Methylcyclopentyl)propanoic Acid (CAS: 2248173-02-4)

The compound (2S)-2-(1-Methylcyclopentyl)propanoic acid (CAS: 2248173-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carboxylic acid derivative, characterized by its unique cyclopentyl and methyl substituents, has shown promising potential in various therapeutic applications, including anti-inflammatory and metabolic disorder treatments. Recent studies have focused on elucidating its mechanism of action, optimizing synthetic pathways, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of (2S)-2-(1-Methylcyclopentyl)propanoic acid, demonstrating its ability to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The research highlighted its potential as a lead compound for developing novel non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The study also reported a high enantiomeric purity (>99%) of the synthesized compound, which is critical for its biological activity.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's role in modulating metabolic pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that (2S)-2-(1-Methylcyclopentyl)propanoic acid acts as an agonist for peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose and lipid metabolism. This finding suggests its potential application in treating type 2 diabetes and obesity-related metabolic disorders.

The synthetic routes for (2S)-2-(1-Methylcyclopentyl)propanoic acid have also been optimized in recent years. A 2023 study in Organic Process Research & Development described a scalable asymmetric synthesis method using chiral auxiliaries, achieving a 75% overall yield with excellent stereoselectivity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further research and development.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps through advanced in vivo studies and structure-activity relationship (SAR) analyses. The unique structural features of (2S)-2-(1-Methylcyclopentyl)propanoic acid, particularly its stereochemistry and lipophilic nature, continue to make it a compelling subject for medicinal chemistry and drug discovery efforts.

In conclusion, (2S)-2-(1-Methylcyclopentyl)propanoic acid (CAS: 2248173-02-4) represents a versatile scaffold with multiple therapeutic applications. Recent studies have expanded our understanding of its biological activities and synthetic accessibility, paving the way for future drug development. Further research is needed to fully exploit its potential and translate these findings into clinical applications.